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Compound of Interest

Compound Name: Ethyl methyl carbonate

Cat. No.: B1332091

For Researchers, Scientists, and Drug Development Professionals

Ethyl methyl carbonate (EMC) is a flammable liquid commonly utilized as a solvent in
laboratory settings and various industrial applications. This guide provides an in-depth overview
of its safety data and outlines essential precautions for its handling and storage to ensure a
safe working environment.

Core Safety and Physical Data

This section summarizes the key quantitative data for ethyl methyl carbonate, providing a
clear reference for its physical, chemical, and toxicological properties.

Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula CaHsOs3 [1]

Molecular Weight 104.11 g/mol [1]

Appearance Colorless liquid [1]

Odor Ether-like [2]

Melting Point -55°C [2]

Boiling Point 107 °C [2]

Density 1.006 g/mL at 25 °C [1]

Flash Point 23.9°C [1]

Vapor Pressure 43 hPa at 25 °C [1]

Water Solubility 46.8 g/L at 20 °C [1]

Endpoint Species Route Value Reference(s)

LD50 Rat Oral > 5,000 mg/kg [3]

LC50 Rat Inhalation >17.6 mg/L (4 h) [3]

Skin

Corrosion/Irritatio  Rabbit Dermal NOt_ c'Iassified as [3]
an irritant

n

Serious Eye Rabbit Ocular Not classified as ]

Damage/Irritation

an irritant

Occupational Exposure Limits

Currently, there are no established occupational exposure limits (e.g., TWA, STEL) for ethyl

methyl carbonate from major regulatory bodies such as the Occupational Safety and Health

Administration (OSHA), the American Conference of Governmental Industrial Hygienists
(ACGIH), or the National Institute for Occupational Safety and Health (NIOSH).[3][4][5] It is
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crucial to handle this chemical with appropriate engineering controls and personal protective

equipment to minimize exposure.

Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to ensure safety when working

with ethyl methyl carbonate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific handling procedure

should be conducted to determine the appropriate level of personal protective equipment. The

following table outlines general PPE recommendations.

Protection Type

Specification

Reference(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[6]

Skin Protection

Chemical-resistant gloves
(e.g., butyl rubber), and a lab
coat or flame-retardant, anti-

static protective clothing.

[6]7]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is recommended if ventilation
is inadequate or for emergency

situations.

[6]i8]

Safe Handling Practices

» Ventilation: Always handle ethyl methyl carbonate in a well-ventilated area, such as a

chemical fume hood, to minimize the inhalation of vapors.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

This is a flammable liquid.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b1332091?utm_src=pdf-body
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.carlroth.com/medias/SDB-220H-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc4MjB8YXBwbGljYXRpb24vcGRmfGFHVTBMMmhsTXk4NU1qQTJNemszTkRBek1UWTJMMU5FUWw4eU1qQklYMFJGWDBWT0xuQmtaZ3xlNmQyZGVhMmQyNTEyNjk3MGYwNTA5Y2Q1NGM1N2UwYTA3MjA1ZDQ0OGZmNDZiOTUwOTFjZDA0YzkzMDkyZDgy
https://www.echemi.com/sds/ethyl-methyl-carbonate-pd20160327161803870.html
https://www.canbipharm.com/uploads/chemicals/pdf/Oakwood623-53-0.pdf
https://www.benchchem.com/product/b1332091?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR1013247.pdf
https://www.kishida.co.jp/product/catalog/msds/id/5380/code/LBG-31381e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Static Discharge: Take precautionary measures against static discharge.[2] Ground and bond
containers and receiving equipment.[2]

» Tools: Use non-sparking tools when handling.[2]

e Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly
after handling.[7] Do not eat, drink, or smoke in areas where the chemical is handled or
stored.[7]

Storage Conditions

o Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

[6]
e Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[3]

o Temperature: Store at ambient temperature.

Emergency Response Procedures

In the event of an emergency, prompt and appropriate action is critical. The following sections
detail the recommended protocols for fires and accidental spills.

Fire Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[3][6] Water spray can be used to cool containers but may be ineffective at
extinguishing the fire.[3]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: The vapor is heavier than air and may travel a considerable distance to a
source of ignition and flash back.[3] Combustion may produce toxic fumes of carbon
monoxide and carbon dioxide.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[2]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area.[8] Remove all sources of ignition.
[6] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment as
outlined in the PPE section.[8]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[9]

o Containment and Cleanup: For small spills, absorb with an inert material such as sand,
earth, or vermiculite.[3][9] Collect the absorbed material and place it in a suitable, labeled
container for disposal.[9] For large spills, dike the area to contain the spill and contact
emergency services.

Visualized Workflows and Relationships

To further clarify the safety protocols, the following diagrams illustrate key workflows and logical
relationships for handling and emergency response.
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Handling Precautions

P> Practice Good Personal Hygiene

P> Wear Appropriate PPE

P> Use Non-Sparking Tools

Prevent Static Discharge (Grounding)

Ethyl Methyl
Carbonate

—»> Keep Away from Ignition Sources

:
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Storage Precautions

—— P> Store Away from Incompatibles
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Figure 1: Logical relationships for handling and storage precautions.
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Accidental Spill Occurs m

Spill Response Protocol Fire Respoise Protocol
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Remove Ignition Sources Use Appropriate Extinguishing Media
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:
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Figure 2: Emergency response workflow for spills and fires.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Ethyl Methyl Carbonate: A Comprehensive Technical
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[https://www.benchchem.com/product/b1332091#ethyl-methyl-carbonate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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